Cas no 863007-99-2 (N-(3-chloro-4-methylphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-2,2-dimethylpropanamide)

• Product name: N-(3-chloro-4-methylphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-2,2-dimethylpropanamide
• CAS No: 863007-99-2
• MF: C₁₆H₂₀ClNO₃S
• MW: 341.852902412415
• CID: 6195108
• PubChem ID: 18554225

N-(3-chloro-4-methylphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-methylphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-2,2-dimethylpropanamide
• 863007-99-2
• F0678-0264
• N-(3-chloro-4-methylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)pivalamide
• SR-01000008416-1
• SR-01000008416
• N-(3-chloro-4-methylphenyl)-N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-2,2-dimethylpropanamide
• AKOS024595652

• Inchi： 1S/C16H20ClNO3S/c1-11-5-6-12(9-14(11)17)18(15(19)16(2,3)4)13-7-8-22(20,21)10-13/h5-9,13H,10H2,1-4H3
• InChI Key： WPWBUISLIMXNOF-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)N(C(C(C)(C)C)=O)C1C=CS(C1)(=O)=O

Computed Properties

• Exact Mass: 341.0852424g/mol
• Monoisotopic Mass: 341.0852424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8Ų
• XLogP3: 3.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(3-chloro-4-methylphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-2,2-dimethylpropanamide

Comprehensive Overview of N-(3-chloro-4-methylphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-2,2-dimethylpropanamide (CAS 863007-99-2)

N-(3-chloro-4-methylphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-2,2-dimethylpropanamide, with the CAS number 863007-99-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of functional groups, including a chloro-methylphenyl moiety and a dioxo-thiophene ring, which contribute to its distinct chemical properties. Researchers are particularly interested in its potential applications due to its structural complexity and bioactivity.

The compound’s molecular structure is characterized by the presence of a 2,2-dimethylpropanamide group, which enhances its stability and solubility in various solvents. This feature makes it a promising candidate for drug development, especially in targeting specific enzymatic pathways. Recent studies have explored its role as a potential kinase inhibitor, a hot topic in oncology research, where precision medicine and targeted therapies are increasingly prioritized.

In the context of agrochemical innovation, CAS 863007-99-2 has been investigated for its herbicidal and fungicidal properties. The chloro-methylphenyl group is known to interact with plant metabolic enzymes, offering a pathway for developing sustainable crop protection solutions. With the growing demand for eco-friendly agricultural chemicals, this compound aligns with trends in green chemistry and reduced environmental impact.

From a synthetic chemistry perspective, the preparation of N-(3-chloro-4-methylphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-2,2-dimethylpropanamide involves multi-step reactions, including amide coupling and sulfone formation. These processes are critical for achieving high purity and yield, which are essential for industrial-scale production. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify its structural integrity.

The compound’s physicochemical properties, including its melting point, solubility, and stability under various conditions, are well-documented. These parameters are crucial for formulating it into usable products, whether in pharmaceuticals or agrochemicals. For instance, its moderate solubility in organic solvents like DMSO and ethanol facilitates its incorporation into liquid formulations.

Recent advancements in computational chemistry have enabled researchers to model the interactions of CAS 863007-99-2 with biological targets. Molecular docking studies suggest high affinity for certain protein receptors, sparking interest in its potential as a lead compound for new therapeutics. This aligns with the broader trend of using AI-driven drug discovery to accelerate the identification of novel bioactive molecules.

In summary, N-(3-chloro-4-methylphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-2,2-dimethylpropanamide represents a versatile and scientifically valuable compound. Its applications span from pharmaceutical research to agrochemical development, reflecting its broad utility. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and biology.